2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one is a quinazolinone derivative characterized by a benzothiazole moiety substituted at the 2-amino position of the quinazolinone core. This compound’s structural uniqueness lies in the fusion of a benzothiazole ring with the quinazolinone scaffold, which may enhance binding affinity to biological targets compared to simpler analogs.
Properties
Molecular Formula |
C15H12N4OS |
|---|---|
Molecular Weight |
296.3 g/mol |
IUPAC Name |
2-(1,3-benzothiazol-2-ylamino)-7,8-dihydro-6H-quinazolin-5-one |
InChI |
InChI=1S/C15H12N4OS/c20-12-6-3-5-10-9(12)8-16-14(17-10)19-15-18-11-4-1-2-7-13(11)21-15/h1-2,4,7-8H,3,5-6H2,(H,16,17,18,19) |
InChI Key |
HMMXXYPTFIGLOQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=NC(=NC=C2C(=O)C1)NC3=NC4=CC=CC=C4S3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one typically involves the condensation of 2-aminobenzothiazole with a suitable quinazolinone derivative. One common method includes the reaction of 2-aminobenzothiazole with 6,7,8-trihydroquinazolin-5-one under acidic or basic conditions, often using a catalyst to facilitate the reaction .
Industrial Production Methods
Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediates such as 2-aminobenzothiazole and quinazolinone derivatives. These intermediates are then subjected to condensation reactions under controlled conditions to yield the final product .
Chemical Reactions Analysis
Types of Reactions
2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.
Substitution: Electrophilic or nucleophilic substitution reactions can introduce different functional groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents such as sodium borohydride or lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups .
Scientific Research Applications
2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: The compound has shown potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including tuberculosis and cancer.
Mechanism of Action
The mechanism of action of 2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one involves its interaction with specific molecular targets in biological systems. For example, it may inhibit certain enzymes or interfere with cellular pathways critical for the survival and proliferation of pathogens or cancer cells. The exact molecular targets and pathways can vary depending on the specific application and biological context .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Quinazolinone derivatives are a diverse class of molecules, and subtle structural changes significantly alter their physicochemical and biological properties. Below is a comparative analysis of 2-(Benzothiazol-2-ylamino)-6,7,8-trihydroquinazolin-5-one with two closely related analogs:
Comparative Structural Analysis
Key Observations :
- The benzothiazole substituent in the target compound introduces a larger aromatic system compared to the dimethyl or simple thiazole groups in analogs. This likely increases molecular weight (estimated ~330–350 g/mol) and reduces aqueous solubility due to hydrophobicity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
